Cas no 2138519-17-0 (methyl 3-(chloromethyl)-4-ethylbenzoate)
2138519-17-0 structure
Product name:methyl 3-(chloromethyl)-4-ethylbenzoate
methyl 3-(chloromethyl)-4-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(chloromethyl)-4-ethylbenzoate
- EN300-1086444
- SCHEMBL10946816
- 2138519-17-0
-
- Inchi： 1S/C11H13ClO2/c1-3-8-4-5-9(11(13)14-2)6-10(8)7-12/h4-6H,3,7H2,1-2H3
- InChI Key： HOUDHQWRILUVSI-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C(=O)OC)C=CC=1CC
Computed Properties
- Exact Mass: 212.0604073g/mol
- Monoisotopic Mass: 212.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
methyl 3-(chloromethyl)-4-ethylbenzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1086444-0.25g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 95% | 0.25g |
$1012.0 | 2023-10-27 | |
| Enamine | EN300-1086444-1.0g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 1g |
$1157.0 | 2023-06-10 | ||
| Enamine | EN300-1086444-5.0g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 5g |
$3355.0 | 2023-06-10 | ||
| Enamine | EN300-1086444-0.5g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 95% | 0.5g |
$1056.0 | 2023-10-27 | |
| Enamine | EN300-1086444-0.05g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 95% | 0.05g |
$924.0 | 2023-10-27 | |
| Enamine | EN300-1086444-10.0g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 10g |
$4974.0 | 2023-06-10 | ||
| Enamine | EN300-1086444-10g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 95% | 10g |
$4729.0 | 2023-10-27 | |
| Enamine | EN300-1086444-1g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 95% | 1g |
$1100.0 | 2023-10-27 | |
| Enamine | EN300-1086444-5g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 95% | 5g |
$3189.0 | 2023-10-27 | |
| Enamine | EN300-1086444-0.1g |
methyl 3-(chloromethyl)-4-ethylbenzoate |
2138519-17-0 | 95% | 0.1g |
$968.0 | 2023-10-27 |
methyl 3-(chloromethyl)-4-ethylbenzoate Related Literature
-
Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
-
Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
-
Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
-
Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
-
P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
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